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Compound of Interest

Compound Name: (2-Bromoethoxy)benzene

Cat. No.: B015470

An In-depth Technical Guide to 2-Phenoxyethyl
Bromide

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-phenoxyethyl bromide, tailored for researchers, scientists, and professionals in
drug development. This document consolidates key data, outlines experimental protocols, and
presents visual workflows to facilitate a deeper understanding of this important chemical
intermediate.

Core Properties

2-Phenoxyethyl bromide, also known as 2-bromoethyl phenyl ether, is a key reagent in organic
synthesis, particularly in the pharmaceutical industry.[1] Its bifunctional nature, possessing both
an ether linkage and a reactive bromide, makes it a versatile building block for more complex
molecules.[2]

Physical Properties

2-Phenoxyethyl bromide is a colorless to pale yellow solid or liquid with a faint, characteristic
odor.[3] Key physical data are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula CsHoBrO [1]
Molecular Weight 201.06 g/mol [1]

Colorless to pale yellow
Appearance o [3]
crystals or liquid

Odor Odorless [4]

Melting Point 31-36 °C (87.8-96.8 °F) [1][31[4]

N ) 135-137 °C at 20 mmHg; 144
Boiling Point [4]
°C at 40 mmHg

Density 1.35 g/cm3

Flash Point 65 °C (149 °F) [4]

Insoluble in water. Soluble in
Solubility methanol, chloroform, and [11[5]

ethyl acetate.

Chemical Properties

2-Phenoxyethyl bromide is stable under normal storage conditions. It is a combustible liquid
and should be kept away from heat, sparks, and open flames.[4]
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Property Description Source(s)
N Stable under normal
Stability N [6]
conditions.
o Reacts with strong oxidizing
Reactivity [4]

agents.

Hazardous Decomposition

Thermal decomposition can

produce carbon monoxide,

carbon dioxide, and hydrogen

halides.

Hazardous Polymerization

Will not occur.

[6]

Applications in Drug Development

2-Phenoxyethyl bromide serves as a crucial intermediate in the synthesis of several

pharmaceutical compounds.[1] Its structure is incorporated into the final active pharmaceutical

ingredient (API). Notable examples include:

» Nafazodone and Oxiperomide: Used as a pharmaceutical intermediate in their synthesis.[1]

o Tamsulosin: An intermediate in the preparation of tamsulosin hydrochloride, a medication

used to treat benign prostatic hyperplasia.[7][8]

e Spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones: Utilized in the synthesis of derivatives

with antihypertensive activity.[1][5]

The following diagram illustrates the role of 2-phenoxyethyl bromide as a building block in the

synthesis of more complex pharmaceutical molecules.
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Logical Relationship of 2-Phenoxyethyl Bromide in Synthesis
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Caption: Role of 2-Phenoxyethyl Bromide in Pharmaceutical Synthesis.

Experimental Protocols

This section details the methodologies for the synthesis and characterization of 2-phenoxyethyl

bromide.

Synthesis of 2-Phenoxyethyl Bromide

The most common method for synthesizing 2-phenoxyethyl bromide is the Williamson ether
synthesis, reacting phenol with 1,2-dibromoethane in the presence of a base.[1][9]

Materials and Equipment:
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e Round-bottom flask with a reflux condenser and mechanical stirrer
e Separatory funnel

e Heating mantle

e Phenol

e 1,2-dibromoethane

¢ Sodium hydroxide (NaOH) or Potassium carbonate (K2COs)
e Solvent (e.g., water, acetonitrile)

e Saturated aqueous potassium carbonate solution

e Anhydrous sodium sulfate

e Rotary evaporator

« Distillation apparatus

Procedure 1: Using Sodium Hydroxide[9]

e In a round-bottom flask, combine 18.5 g of phenol, 50 g of 1,2-dibromoethane, and 100 ml of
water.

e Heat the mixture to 130°C with stirring.

e Slowly add a solution of 7.9 g of sodium hydroxide in 30 ml of water dropwise over 30
minutes.

o Continue stirring the reaction mixture for 6 hours at 130°C.
 After cooling, separate the organic layer.

o Wash the organic layer twice with a saturated aqueous potassium carbonate solution and
then twice with water.
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e Dry the organic layer over anhydrous sodium sulfate.
 Filter and concentrate the solution under reduced pressure to obtain the crude product.

» Purify the crude product by vacuum distillation, collecting the fraction at 105-107°C at 6
mmHg.

Procedure 2: Using Potassium Carbonate[1]

e Suspend phenol (10 mmol), 1,2-dibromoethane (50 mmol), and anhydrous potassium
carbonate (30 mmol) in 50 mL of anhydrous acetonitrile in a round-bottom flask under a
nitrogen atmosphere.

e Stir the reaction mixture at 80°C for 6 hours.

o Monitor the reaction completion using thin-layer chromatography.

 After the reaction is complete, filter the mixture to remove potassium carbonate.
o Concentrate the filtrate under reduced pressure to remove the solvent.

 Purify the resulting crude product by silica gel column chromatography using petroleum ether
as the eluent.

The following diagram outlines the general workflow for the synthesis and purification of 2-
phenoxyethyl bromide.
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Experimental Workflow for 2-Phenoxyethyl Bromide Synthesis
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Caption: Synthesis and Purification Workflow.
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Spectroscopic Characterization

The structure of the synthesized 2-phenoxyethyl bromide can be confirmed using various
spectroscopic technigues.

1H NMR (400 MHz, CDCls):[1]

0 7.29-7.26 (m, 2H, Ar-H)

0 6.95-6.92 (m, 3H, Ar-H)

0 4.26-4.23 (t, J = 3.6 Hz, 2H, -OCH2)

0 3.61-3.58 (t, J = 3.6 Hz, 2H, -CH2Br)

13C NMR (100 MHz, CDCls):[1]

5 158.0 (Ar-C-O)

& 129.5 (Ar-C)

5 121.4 (Ar-C)

5 114.8 (Ar-C)

5 67.8 (-OCH2)

& 29.1 (-CH2Br)

Mass Spectrometry (MS):[1] The mass spectrum will show the molecular ion peak
corresponding to the molecular weight of 2-phenoxyethyl bromide (201.06 g/mol).

Safety and Handling

2-Phenoxyethyl bromide is a combustible liquid that causes skin and serious eye irritation, and
may cause respiratory irritation.[5]

Precautionary Measures:[4][10]
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e Handling: Wash hands thoroughly after handling. Wear protective gloves, clothing, eye, and
face protection. Avoid breathing vapors or mists. Use only in a well-ventilated area. Keep
away from heat, sparks, and open flames.

o Storage: Store in a cool, dry, and well-ventilated place.[5] Keep the container tightly closed.
[4][5] Store away from strong oxidizing agents.[5]

e First Aid:

[e]

Skin Contact: Wash off immediately with plenty of soap and water.

o

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.

Inhalation: Remove to fresh air.

o

[¢]

Ingestion: Do NOT induce vomiting. Drink plenty of water.

Always consult the latest Safety Data Sheet (SDS) for complete and up-to-date safety
information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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